Cas no 1334149-44-8 (tert-butyl N-4-(aminomethyl)-2-methylphenyl-N-cyclopropylcarbamate)

• Product Name: tert-butyl N-4-(aminomethyl)-2-methylphenyl-N-cyclopropylcarbamate
• CAS No: 1334149-44-8
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• MDL: MFCD19982517
• CID: 5188359
• Update Time: 2025-10-28

tert-butyl N-4-(aminomethyl)-2-methylphenyl-N-cyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-(aminomethyl)-2-methylphenyl]-N-cyclopropylcarbamate
• tert-butylN-[4-(aminomethyl)-2-methylphenyl]-N-cyclopropylcarbamate
• tert-butyl N-4-(aminomethyl)-2-methylphenyl-N-cyclopropylcarbamate

• MDL： MFCD19982517
• Inchi： 1S/C16H24N2O2/c1-11-9-12(10-17)5-8-14(11)18(13-6-7-13)15(19)20-16(2,3)4/h5,8-9,13H,6-7,10,17H2,1-4H3
• InChI Key： IEHKQZSPIVSKKU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C1C=CC(CN)=CC=1C)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 347
• XLogP3: 2.4
• Topological Polar Surface Area: 55.6

Additional information on tert-butyl N-4-(aminomethyl)-2-methylphenyl-N-cyclopropylcarbamate

Introduction to Tert-butyl N-4-(aminomethyl)-2-methylphenyl-N-cyclopropylcarbamate (CAS No. 1334149-44-8)

Tert-butyl N-4-(aminomethyl)-2-methylphenyl-N-cyclopropylcarbamate, identified by its CAS number 1334149-44-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are known for their versatile applications in drug development due to their stability and reactivity. The structural features of this molecule, including the tert-butyl group, the N-4-(aminomethyl)-2-methylphenyl moiety, and the N-cyclopropyl substituent, contribute to its unique chemical properties and potential biological activities.

The synthesis of tert-butyl N-4-(aminomethyl)-2-methylphenyl-N-cyclopropylcarbamate involves a series of well-defined chemical reactions that highlight the precision and expertise required in organic synthesis. The introduction of the tert-butyl group enhances the lipophilicity of the molecule, making it more suitable for membrane interactions, while the N-cyclopropyl moiety introduces rigidity, which can influence binding affinity to biological targets. The presence of the N-4-(aminomethyl)-2-methylphenyl group adds a polar character, potentially enhancing solubility and bioavailability. These structural elements make this compound a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in carbamate-based compounds due to their potential therapeutic applications. Carbamates have been explored for their roles in inhibiting enzymes, acting as intermediates in the synthesis of more complex molecules, and serving as bioactive agents themselves. The specific combination of functional groups in tert-butyl N-4-(aminomethyl)-2-methylphenyl-N-cyclopropylcarbamate positions it as a versatile building block for medicinal chemistry. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex pharmacophores that could target various diseases.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The structural motifs present in tert-butyl N-4-(aminomethyl)-2-methylphenyl-N-cyclopropylcarbamate suggest that it could interact with biological targets in multiple ways. For instance, the tert-butyl group might stabilize certain conformations, while the N-cyclopropyl ring could provide specific binding interactions. Additionally, the N-4-(aminomethyl)-2-methylphenyl part could engage in hydrogen bonding or other polar interactions with biological receptors. These interactions are crucial for drug efficacy and selectivity.

The pharmaceutical industry has been increasingly leveraging computational methods and high-throughput screening to identify promising candidates for drug development. Compounds like tert-butyl N-4-(aminomethyl)-2-methylphenyl-N-cyclopropylcarbamate are often screened for their potential biological activity using virtual screening techniques. These methods allow researchers to predict how a molecule might interact with biological targets based on its structure. If initial virtual screening results are promising, further experimental validation is conducted to confirm these interactions.

Recent studies have highlighted the importance of structural diversity in drug discovery libraries. Compounds like tert-butyl N-4-(aminomethyl)-2-methylphenyl-N-cyclopropylcarbamate, which feature unique combinations of functional groups, contribute to this diversity. This is particularly important because many diseases are caused by complex mechanisms involving multiple targets. By exploring a wide range of structural motifs, researchers can increase their chances of finding compounds that effectively modulate these mechanisms.

The synthesis and characterization of tert-butyl N-4-(aminomethyl)-2-methylphenyl-N-cyclopropylcarbamate also involve advanced analytical techniques to ensure purity and understand its reactivity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used to elucidate its structure and confirm its identity. These techniques provide detailed information about the molecular environment, which is crucial for understanding how the compound might behave in biological systems.

In conclusion, tert-butyl N-4-(aminomethyl)-2-methylphenyl-N-cyclopropylcarbamate (CAS No. 1334149-44-8) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new applications for carbamate-based compounds, this molecule is likely to play an important role in future medical advancements.